Cas no 2314-17-2 (Benzothiazole,2-(butylthio)-)

• Product Name: Benzothiazole,2-(butylthio)-
• CAS No: 2314-17-2
• MF: C₁₁H₁₃NS₂
• MW: 223.357620000839
• CID: 259957
• PubChem ID: 16838
• Update Time: 2025-04-19

Benzothiazole,2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(butylthio)-
• 2-butylsulfanyl-1,3-benzothiazole
• AKOS003653315
• 2-(butylthio)-1,3-benzothiazole
• Butylcaptax
• BENZOTHIAZOLE, 2-(BUTYLTHIO)-
• BRN 0136982
• 2-n-butylmercapto-benzothiazole
• DTXSID60177707
• 4-27-00-01838 (Beilstein Handbook Reference)
• 2-Butylthiobenzothiazole
• 2-(Butylthio)benzothiazole
• 2314-17-2
• SCHEMBL422527

• Inchi： 1S/C11H13NS2/c1-2-3-8-13-11-12-9-6-4-5-7-10(9)14-11/h4-7H,2-3,8H2,1H3
• InChI Key： PXSCUDKGNNWGBZ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCCC

Computed Properties

• Exact Mass: 223.04909
• Monoisotopic Mass: 223.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.1894 (rough estimate)
• Boiling Point: 340.4°Cat760mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.5500 (estimate)
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles